Pyrimidine, 4-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]-

• Molecular Formula: C8H7N5O2S
• Molecular Weight: 237.24 g/mol
• IUPAC Name: 4-(3-methyl-5-nitroimidazol-4-yl)sulfanylpyrimidine
• InChI: InChI=1S/C8H7N5O2S/c1-12-5-11-7(13(14)15)8(12)16-6-2-3-9-4-10-6/h2-5H,1H3
• InChI Key: LDAZFWARDNTLSI-UHFFFAOYSA-N
• SMILES: CN1C=NC(=C1SC2=NC=NC=C2)[N+](=O)[O-]

Description

Pyrimidine, 4-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]-, also known as MNITP, is a synthetic compound with potential applications in biomedical research. It is a derivative of pyrimidine, a heterocyclic organic compound that is found in DNA and RNA. MNITP is a promising tool for studying the function of specific proteins in living cells, as well as for developing new drugs that target these proteins.

Mechanism of Action

The mechanism of action of Pyrimidine, 4-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]- is based on its ability to selectively bind to specific proteins and modulate their activity. It does this by forming covalent bonds with amino acid residues in the protein, which can alter the protein's conformation and activity. Pyrimidine, 4-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]- has been shown to selectively bind to a variety of proteins, including kinases, phosphatases, and proteases.
Biochemical and Physiological Effects:
Pyrimidine, 4-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]- has a variety of biochemical and physiological effects, depending on the specific protein that it targets. For example, it has been shown to inhibit the activity of certain kinases, which are enzymes that play a critical role in cell signaling and proliferation. Pyrimidine, 4-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]- has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, Pyrimidine, 4-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]- has been shown to modulate the activity of immune cells, which could have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Pyrimidine, 4-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]- in lab experiments is its selectivity for specific proteins. This allows researchers to study the function of individual proteins in living cells, which can provide valuable insights into disease mechanisms and potential drug targets. Pyrimidine, 4-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]- is also relatively easy to synthesize and purify, which makes it a cost-effective tool for scientific research. However, one limitation of Pyrimidine, 4-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]- is its potential toxicity, as it can form covalent bonds with proteins that are not its intended target. This could lead to unintended effects on cell function and viability.

Future Directions

There are many potential future directions for research involving Pyrimidine, 4-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]-. One area of focus is the development of new drugs that target specific proteins involved in disease. Pyrimidine, 4-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]- could be used as a starting point for drug development, as it has already been shown to selectively bind to a variety of proteins. Another area of focus is the development of new imaging techniques that can visualize specific proteins in living cells. Pyrimidine, 4-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]- could be used as a fluorescent tag for proteins of interest, allowing researchers to track their movement and activity in real time. Finally, Pyrimidine, 4-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]- could be used to study the function of specific proteins in complex biological systems, such as whole organisms or tissues. This could provide valuable insights into disease mechanisms and potential therapeutic targets.

Synthesis Methods

Pyrimidine, 4-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]- can be synthesized using a multistep procedure that involves the reaction of 2-chloro-4-nitroimidazole with thiourea, followed by cyclization with ethyl cyanoacetate. The resulting intermediate is then reacted with 2-bromoacetophenone to yield Pyrimidine, 4-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]-. This method has been optimized for high yield and purity, and the resulting compound has been extensively characterized using various analytical techniques.

Scientific Research Applications

Pyrimidine, 4-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]- has been used in a variety of scientific research applications, including the study of protein function and the development of new drugs. It is particularly useful for studying proteins that are involved in cancer, inflammation, and other diseases, as it can selectively bind to these proteins and modulate their activity. Pyrimidine, 4-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]- has also been used to develop new imaging techniques for visualizing specific proteins in living cells.